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Compound of Interest

Compound Name: Heptanophenone

Cat. No.: B155562 Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

Heptanophenone, an aromatic ketone with the chemical formula C₁₃H₁₈O, serves as a

valuable and versatile building block in synthetic organic chemistry. Its unique structure,

featuring a phenyl group attached to a carbonyl group which is further connected to a hexyl

chain, allows for a diverse range of chemical transformations. These reactions are pivotal in the

synthesis of various organic molecules, including biologically active compounds and materials

for advanced applications. This document provides detailed application notes and experimental

protocols for the use of heptanophenone in several key synthetic transformations.

Physicochemical Properties and Spectroscopic
Data
A clear understanding of the physical and chemical properties of heptanophenone is essential

for its effective use in synthesis.
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Property Value Reference

Molecular Formula C₁₃H₁₈O [1][2]

Molecular Weight 190.28 g/mol [1][2]

Appearance Clear, slightly yellow liquid [3]

Melting Point 17 °C [2]

Boiling Point 155 °C at 15 mmHg [2]

Density 0.946 g/mL at 25 °C [2]

Refractive Index n20/D 1.5077 [2]

¹H NMR (CDCl₃, 90 MHz): δ 7.95 (d, 2H), 7.52 (t, 1H), 7.48 (t, 2H), 2.95 (t, 2H), 1.74 (m, 2H),

1.55-1.15 (m, 6H), 0.90 (t, 3H).[4]

¹³C NMR (CDCl₃): δ 200.26, 137.18, 132.79, 128.50, 128.02, 38.53, 31.68, 29.03, 24.31, 22.54,

14.00.[4]

Application 1: Synthesis of Chalcones via Claisen-
Schmidt Condensation
Chalcones, or 1,3-diaryl-2-propen-1-ones, are important intermediates in the synthesis of

flavonoids and other biologically active molecules.[5] They are typically synthesized through a

base-catalyzed aldol condensation between an aromatic ketone and an aromatic aldehyde, a

reaction known as the Claisen-Schmidt condensation.[6] Heptanophenone can readily

participate in this reaction to yield chalcone derivatives with a long alkyl chain.

Experimental Protocol: Synthesis of (E)-1-phenyl-3-
(phenyl)oct-2-en-1-one
Reaction Scheme:
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Heptanophenone

NaOH, EtOH

Benzaldehyde

(E)-1-phenyl-3-(phenyl)oct-2-en-1-one

Heptanophenone

Base (e.g., Morpholine), EtOHEthyl Cyanoacetate

Sulfur (S₈)

2-Amino-3-ethoxycarbonyl-4-phenyl-5-pentylthiophene
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2-Aminobenzophenone

Acid or Base Catalyst, Heat

Heptanophenone

2-Pentyl-3-phenylquinoline

Hantzsch-like Pyridine Synthesis

Heptanophenone-derived Enone

Dihydropyridine Intermediate

β-Ketoester Ammonia

Oxidation

Substituted Pyridine

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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